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Compound of Interest

Compound Name: Dehydroespeletone

Cat. No.: B155503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dehydroespeletone is a naturally occurring compound found in plants of the Espeletia genus,

commonly known as "frailejones," which are native to the high-altitude páramo ecosystems of

the Andes. This technical guide provides a comprehensive overview of the chemical structure,

properties, and potential biological activities of Dehydroespeletone, with a focus on its anti-

inflammatory effects. The information presented herein is intended to serve as a valuable

resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug discovery.

Chemical Structure and Properties
Dehydroespeletone is a sesquiterpenoid lactone with a complex chemical structure. While a

definitive entry in major chemical databases like PubChem is not readily available, its structure

has been elucidated through spectroscopic methods in various scientific publications.

Table 1: Chemical and Physical Properties of Dehydroespeletone
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Property Value Reference

Chemical Formula C₁₅H₁₈O₃

Molecular Weight 246.30 g/mol

CAS Number 51995-99-4 [1]

Boiling Point 378.5 ± 42.0 °C at 760 mmHg [2]

Density 1.1 ± 0.1 g/cm³ [2]

Appearance Powder [1]

Storage -20°C for 3 years (powder) [1]

-80°C for 1 year (in solvent) [1]

Spectroscopic Data
The structural elucidation of Dehydroespeletone relies heavily on nuclear magnetic resonance

(NMR) spectroscopy. While specific, publicly available raw spectral data is limited, the following

represents a general protocol for acquiring such data.

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is required

for detailed structural analysis.

Sample Preparation: A few milligrams of purified Dehydroespeletone are dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid signal

overlap with the compound's protons.

¹H NMR Spectroscopy: This technique provides information about the number of different

types of protons, their chemical environments, and their proximity to other protons. Key

parameters to set include the spectral width, number of scans, and relaxation delay.
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¹³C NMR Spectroscopy: This method reveals the number of different types of carbon atoms

in the molecule. DEPT (Distortionless Enhancement by Polarization Transfer) experiments

can be used to distinguish between CH, CH₂, and CH₃ groups.

2D NMR Spectroscopy: Techniques such as COSY (Correlation Spectroscopy), HSQC

(Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond

Correlation) are essential for establishing the connectivity between protons and carbons,

which is crucial for assigning the complete chemical structure.

Isolation of Dehydroespeletone from Espeletia
Species
Dehydroespeletone is naturally present in various species of the Espeletia genus. The

following is a generalized protocol for its extraction and purification.

Experimental Protocols
Extraction and Isolation Workflow
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Caption: Generalized workflow for the isolation and purification of Dehydroespeletone.

Plant Material Collection and Preparation: Aerial parts of the Espeletia plant are collected,

dried, and ground into a fine powder to increase the surface area for extraction.
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Extraction: The powdered plant material is subjected to extraction with an organic solvent,

such as methanol or ethanol, typically using a Soxhlet apparatus or maceration.

Solvent Partitioning: The crude extract is then partitioned between immiscible solvents (e.g.,

hexane, ethyl acetate, and water) to separate compounds based on their polarity.

Dehydroespeletone is expected to be in the medium-polarity fraction (e.g., ethyl acetate).

Chromatographic Purification: The enriched fraction is further purified using column

chromatography on silica gel, with a gradient of solvents of increasing polarity. Fractions are

collected and monitored by thin-layer chromatography (TLC).

High-Performance Liquid Chromatography (HPLC): Fractions containing

Dehydroespeletone are pooled and subjected to preparative HPLC for final purification to

yield the pure compound.

Structural Verification: The identity and purity of the isolated Dehydroespeletone are

confirmed by spectroscopic methods, primarily NMR and mass spectrometry (MS).

Potential Biological Activity: Anti-inflammatory
Effects
Preliminary research suggests that Dehydroespeletone may possess anti-inflammatory

properties. While specific studies on Dehydroespeletone are limited, related compounds and

extracts from Espeletia species have shown inhibitory effects on key inflammatory pathways.

The primary targets of interest for anti-inflammatory drug development are the Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

NF-κB Signaling Pathway
The NF-κB pathway is a central regulator of inflammation. In its inactive state, NF-κB is

sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-

inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its

ubiquitination and proteasomal degradation. This allows NF-κB to translocate to the nucleus

and induce the expression of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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